Cas no 1427475-12-4 (5-Bromo-1,2,4-triazole-3-carbonitrile)

• Product Name: 5-Bromo-1,2,4-triazole-3-carbonitrile
• CAS No: 1427475-12-4
• MF: C₃HBrN₄
• MW: 172.970838308334
• MDL: MFCD23381102
• CID: 1057287
• PubChem ID: 86222763
• Update Time: 2025-04-20

5-Bromo-1,2,4-triazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2,4-triazole-3-carbonitrile
• 5-Bromo-1H-1,2,4-triazole-3-carbonitrile
• C3HBrN4
• 6333AJ
• FCH2318564
• SY022396
• AKOS027256855
• SCHEMBL24598957
• AS-48119
• CHC47512
• 5-Bromo-1 pound not2 pound not4-triazole-3-carbonitrile
• DA-37942
• CS-0044487
• F18825
• MFCD23381102
• 1427475-12-4
• SCHEMBL20301787

• MDL： MFCD23381102
• Inchi： 1S/C3HBrN4/c4-3-6-2(1-5)7-8-3/h(H,6,7,8)
• InChI Key： PUWSMKDRNSIONG-UHFFFAOYSA-N
• SMILES： BrC1=NC(C#N)=NN1

Computed Properties

• Exact Mass: 171.93800
• Monoisotopic Mass: 171.93846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.4

Experimental Properties

• PSA: 65.36000
• LogP: 0.43888